Cas no 1178766-02-3 (N-Ethyl-N-methyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-Ethyl-N-methyl-1H-pyrazole-4-sulfonamide
• CAS No: 1178766-02-3
• MF: C₆H₁₁N₃O₂S
• MW: 189.235439538956
• CID: 5734691
• PubChem ID: 60916612
• Update Time: 2023-11-02

N-Ethyl-N-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• CS-0238068
• 1178766-02-3
• N-ethyl-N-methyl-1H-pyrazole-4-sulfonamide
• EN300-189626
• 1H-Pyrazole-4-sulfonamide, N-ethyl-N-methyl-
• N-Ethyl-N-methyl-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C6H11N3O2S/c1-3-9(2)12(10,11)6-4-7-8-5-6/h4-5H,3H2,1-2H3,(H,7,8)
• InChI Key： AVBDXEIEHPGQBJ-UHFFFAOYSA-N
• SMILES： S(C1C=NNC=1)(N(C)CC)(=O)=O

Computed Properties

• Exact Mass: 189.05719778g/mol
• Monoisotopic Mass: 189.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 373.3±34.0 °C at 760 mmHg
• Flash Point: 179.6±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• pka: 10.91±0.50(Predicted)

N-Ethyl-N-methyl-1H-pyrazole-4-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides